molecular formula C9H11NO2 B8653427 methyl 1-cyclopropyl-1H-pyrrole-3-carboxylate

methyl 1-cyclopropyl-1H-pyrrole-3-carboxylate

Cat. No.: B8653427
M. Wt: 165.19 g/mol
InChI Key: ZPWHJJGANVPFAR-UHFFFAOYSA-N
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Description

Methyl 1-cyclopropyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

methyl 1-cyclopropylpyrrole-3-carboxylate

InChI

InChI=1S/C9H11NO2/c1-12-9(11)7-4-5-10(6-7)8-2-3-8/h4-6,8H,2-3H2,1H3

InChI Key

ZPWHJJGANVPFAR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C=C1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 1H-pyrrole-3-carboxylate (500 mg, 4.00 mmol), cyclopropylboronic acid (686 mg, 7.99 mmol), copper(II) acetate (726 mg, 4.00 mmol), 2,2′-bipyridyl (624 mg, 4.00 mmol), sodium carbonate (847 mg, 7.99 mmol) was stirred at 70° C. for 16 hr, concentrated, diluted in EtOAc/water, and extracted twice with EtOAc. The combined organic extracts were washed with brine, dried (Na2SO4), and concentrated. The crude material was purified by silica gel column chromatography (hexane/EtOAc 4:1) to afford the title compound (377 mg, 57% yield) as a yellow oil. TLC (hexane/EtOAc 4:1): Rf=0.26.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
686 mg
Type
reactant
Reaction Step One
Quantity
624 mg
Type
reactant
Reaction Step One
Quantity
847 mg
Type
reactant
Reaction Step One
Quantity
726 mg
Type
catalyst
Reaction Step One
Yield
57%

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